Cas no 1172736-79-6 (N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide)

• Product Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide
• CAS No: 1172736-79-6
• MF: C₂₁H₂₁N₅O₂S
• MW: 407.488742589951
• CID: 6357408
• PubChem ID: 25854604
• Update Time: 2025-10-28

N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide
• VU0636227-1
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-ethyl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
• N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-ethyl-N-[(pyridin-3-yl)methyl]-1H-pyrazole-5-carboxamide
• F5118-0466
• N-(6-ethoxybenzo[d]thiazol-2-yl)-1-ethyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-5-carboxamide
• AKOS024498977
• 1172736-79-6

• Inchi： 1S/C21H21N5O2S/c1-3-26-18(9-11-23-26)20(27)25(14-15-6-5-10-22-13-15)21-24-17-8-7-16(28-4-2)12-19(17)29-21/h5-13H,3-4,14H2,1-2H3
• InChI Key： DPLRTSRTQCOVTA-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N(C(C1=CC=NN1CC)=O)CC1C=NC=CC=1)OCC

Computed Properties

• Exact Mass: 407.14159610g/mol
• Monoisotopic Mass: 407.14159610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 101Ų

Additional information on N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide

Introduction to N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-yl)methyl-1H-pyrazole-5-carboxamide (CAS No. 1172736-79-6)

N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-5-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications. This compound, identified by the CAS number 1172736-79-6, belongs to a class of molecules that exhibit a unique combination of structural and functional properties, making it a subject of intense research and development.

The chemical structure of N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-5-carboxamide features a benzothiazole core, which is a well-known pharmacophore in medicinal chemistry. The benzothiazole moiety is flanked by an ethoxy group at the 6-position and a pyridine substituent at the 3-position of the pyrazole ring. This arrangement not only contributes to the compound's solubility and bioavailability but also enhances its interaction with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that target inflammation and immune response pathways. The benzothiazole scaffold is particularly relevant in this context, as it has been shown to modulate various inflammatory cytokines and chemokines. The presence of the ethoxy group in N-(6-ethoxy-1,3-benzothiazol-2-yl)-1-ethyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-5-carboxamide is believed to enhance its ability to interact with specific enzymes and receptors involved in the inflammatory cascade.

The pyridine moiety in this compound plays a crucial role in its pharmacological activity. Pyridine derivatives are known for their ability to interact with a wide range of biological targets, including enzymes and receptors involved in neurotransmission, cardiovascular function, and cancer. In particular, the 3-pyridine substituent in N-(6-ethoxy-1,3-benzothiazol-2-yl)-1ethyl-N-(pyridin-3-ylmethyl)-1H-pyrazole5-carboxamide is thought to contribute to its ability to modulate signaling pathways associated with inflammation and pain.

Recent studies have demonstrated that N-(6ethoxy-1,3-benzothiazol2-yypyridin-3-ylmethyl)-1H-pyrazole5-carboxamide exhibits significant anti-inflammatory properties. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNFα) and interleukin-beta (ILβ) in vitro. These findings are particularly intriguing given the high prevalence of chronic inflammatory diseases worldwide.

In addition to its anti-inflammatory effects, N-(6ethoxy-1,3-benzothiazol2-yypyridin-3-ylmethyl)-1H-pyrazole5-carboxamide has also been investigated for its potential role in pain management. Preclinical studies have suggested that this compound may interact with opioid receptors and other pain-signaling pathways, leading to analgesic effects. The exact mechanisms by which this compound exerts its pain-relieving properties are still under investigation but preliminary results are promising.

The synthesis of N-(6ethoxy-1,3-benzothiazol2-yypyridin-3-ylmethyl)-1H-pyrazole5-carboxamide involves multiple steps and requires careful optimization to ensure high yield and purity. The benzothiazole core is typically synthesized via cyclization reactions involving appropriate precursors such as thioamides or thioureas. The subsequent introduction of the ethoxy group and the pyridine substituent requires precise control over reaction conditions to avoid unwanted side products.

The final step in the synthesis involves the formation of the amide bond between the pyrazole carboxylic acid derivative and the ethylamine derivative. This reaction is typically carried out under basic conditions using coupling reagents such as EDCI (N,N'-dicyclohexylcarbamoyl chloride) or HATU (O-(7-aminocephalosporanic acid) N,N'-dihydroxybenzotriazole). The choice of coupling reagent can significantly impact the reaction efficiency and product purity.

In terms of pharmacokinetic properties, N-(6ethoxy-1,3-benzothiazol2-yypyridin
-3-ylmethyl)-1H-pyrazole5-carboxamide has shown promising results in preclinical studies regarding bioavailability and metabolic stability. The presence of both polar (hydroxyl) and non-polar (methylene) groups in its structure suggests that it may have good solubility in both aqueous and lipid environments, facilitating its absorption and distribution throughout the body.

The metabolic stability of this compound is also an important consideration for its potential therapeutic applications. In vitro studies have shown that N-(
6ethox
y
) - 113benzobr /> tzol2 yl) - 11 ethylN( p y rid i n - 31 ylm e th y l) - 11 H p y r az ol - 51 ca r box am ide is resistant to degradation by common cytochrome P450 enzymes found in human liver microsomes. This suggests that it may have a longer half-life in vivo compared to compounds that are rapidly metabolized by these enzymes.

The potential therapeutic applications of N-(
6et h ox y
) - 113benzobr /> tzol2 yl) - 11 ethylN( p y rid i n - 31 ylm e th y l) - 11 H p y r az ol - 51 ca r box am ide are numerous given its anti-inflammatory and analgesic properties. It has been hypothesized that this compound may be effective in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and chronic pain syndromes.

In conclusion, N-(
6et h ox y
) - 113benzobr /> tzol2 yl) - 11 ethylN( p y rid i n - 31 ylm e th y l) - 11 H p y r az ol - 51 ca r box am ide represents a promising candidate for further development as a therapeutic agent. Its unique chemical structure combined with its demonstrated biological activity makes it an attractive target for future research aimed at developing novel treatments for inflammation-related diseases.